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Compound of Interest

Compound Name: Indan-5-carbaldehyde

Cat. No.: B1583184

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indan-5-carbaldehyde, a derivative of indan, is a chemical compound of interest in various
research and development sectors, particularly in the synthesis of pharmaceutical
intermediates and other complex organic molecules. A thorough understanding of its physical
properties is fundamental for its effective handling, characterization, and application in
experimental and industrial settings. This technical guide provides a comprehensive overview
of the core physical properties of Indan-5-carbaldehyde, complete with detailed experimental
protocols for their determination and a summary of available data.

Core Physical Properties

The physical characteristics of a compound dictate its behavior in different environments and
are crucial for process design, purification, and formulation. The key physical properties of
Indan-5-carbaldehyde are summarized below.

Data Presentation

A compilation of the reported physical properties for Indan-5-carbaldehyde (CAS No: 30084-
91-4) is presented in Table 1. It is important to note the variability in some of the reported
values, which may be attributed to different experimental conditions or the purity of the sample.
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Property Value Source(s)

Molecular Formula C10H100 [1112][3]

Molecular Weight 146.19 g/mol [1][2]

Appearance Colorless to light yellow liquid [4]
255-257 °C (Note: This value
appears anomalous for a liquid

] ] substance at room

Melting Point [4]
temperature and may refer to a
derivative or an error in the
data source)

- , 262.3 °C at 760 mmHg 146.0-

Boiling Point [1114]
147.5 °C at 29 Torr

Density 1.122 g/cm3 [1]

N Predicted logioWS (Water
Solubility [5]

Solubility in mol/l): -2.79

Refractive Index

161

[1]

Flash Point

139.7 °C

[1]

Vapor Pressure

0.011 mmHg at 25 °C

[1]

Experimental Protocols

Accurate determination of physical properties relies on standardized and meticulously executed

experimental procedures. The following sections detail the methodologies for measuring the

key physical properties of Indan-5-carbaldehyde.

Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it changes state from solid to liquid. For

crystalline solids, this transition occurs over a narrow temperature range.

Methodology:
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e Sample Preparation: A small amount of the solid sample is finely powdered and packed into
a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

e Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heated block or an oil bath and a calibrated thermometer or a digital temperature sensor.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

» Observation: The temperature at which the first drop of liquid appears (onset of melting) and
the temperature at which the last solid particle melts (completion of melting) are recorded.
The melting point is reported as this range.[6][7][8]

Boiling Point Determination (Thiele Tube Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
of the gas above it.

Methodology:

o Sample Preparation: A small volume (a few milliliters) of the liquid is placed in a small test
tube (fusion tube). A capillary tube, sealed at one end, is inverted and placed inside the
fusion tube with the open end submerged in the liquid.

o Apparatus Setup: The fusion tube is attached to a thermometer and placed in a Thiele tube
containing a high-boiling point oil (e.g., mineral oil or silicone oil). The Thiele tube is designed
to ensure uniform heating of the oil bath.[9][10]

e Heating: The Thiele tube is gently heated, causing the temperature of the oil and the sample
to rise. Air trapped in the capillary tube will expand and slowly bubble out.

o Observation: As the temperature approaches the boiling point, a rapid and continuous
stream of bubbles will emerge from the capillary tube. The heating is then stopped. The
temperature at which the bubbling ceases and the liquid begins to be drawn back into the
capillary tube is recorded as the boiling point.[9][10] The atmospheric pressure should also
be recorded as the boiling point is pressure-dependent.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.mt.com/my/en/home/applications/Application_Browse_Laboratory_Analytics/Thermal_Values/melting-point-determination.html
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Density Determination (Pycnometer Method)

Density is the mass of a substance per unit volume. For liquids, it is commonly measured using

a pycnometer or a digital density meter.

Methodology:

Pycnometer Preparation: A pycnometer, a glass flask with a precise volume, is thoroughly
cleaned, dried, and weighed empty (ma1).

Calibration: The pycnometer is filled with a reference liquid of known density (e.g., deionized
water) at a specific temperature, and the excess liquid is removed. The filled pycnometer is
then weighed (mz). The volume of the pycnometer (V) can be calculated.

Sample Measurement: The pycnometer is emptied, dried, and then filled with Indan-5-
carbaldehyde at the same temperature. The filled pycnometer is weighed again (ms).

Calculation: The density (p) of the sample is calculated using the formula: p = (ms - m1) / V.
[11]

Solubility Determination (Shake-Flask Method)

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution.

Methodology:

Sample Preparation: An excess amount of Indan-5-carbaldehyde is added to a known
volume of the solvent (e.g., water) in a sealed container.

Equilibration: The mixture is agitated (e.g., by shaking or stirring) at a constant temperature
for a prolonged period (typically 24-48 hours) to ensure that equilibrium is reached.[12]

Phase Separation: The mixture is allowed to stand undisturbed until the undissolved solute
settles. If necessary, centrifugation or filtration can be used to separate the saturated solution
from the excess solute.
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o Concentration Analysis: The concentration of Indan-5-carbaldehyde in the clear, saturated
solution is determined using a suitable analytical technique, such as UV-Vis spectroscopy,
gas chromatography (GC), or high-performance liquid chromatography (HPLC). The
solubility is then expressed in units such as g/L or mol/L.[12]

Visualization of Physical Property Relationships

The physical properties of a compound are interconnected and influence its overall behavior.
The following diagram illustrates the logical relationships between some of the core physical
properties.
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Caption: Interrelationships of core physical properties.

Conclusion

This technical guide provides a detailed overview of the physical properties of Indan-5-
carbaldehyde, offering valuable data and standardized experimental protocols for their
determination. The provided information is intended to support researchers, scientists, and
drug development professionals in the safe and effective use of this compound in their work. It
iIs recommended to consult safety data sheets (SDS) for comprehensive safety and handling
information.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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